molecular formula C10H10N2 B7810228 2-Amino-5-cyclopropylbenzonitrile

2-Amino-5-cyclopropylbenzonitrile

Cat. No. B7810228
M. Wt: 158.20 g/mol
InChI Key: RILRGHJVFDPSLM-UHFFFAOYSA-N
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Description

2-Amino-5-cyclopropylbenzonitrile is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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properties

IUPAC Name

2-amino-5-cyclopropylbenzonitrile
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InChI

InChI=1S/C10H10N2/c11-6-9-5-8(7-1-2-7)3-4-10(9)12/h3-5,7H,1-2,12H2
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InChI Key

RILRGHJVFDPSLM-UHFFFAOYSA-N
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Canonical SMILES

C1CC1C2=CC(=C(C=C2)N)C#N
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Molecular Formula

C10H10N2
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Molecular Weight

158.20 g/mol
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Synthesis routes and methods

Procedure details

Combine 2-amino-5-bromo-benzonitrile (1.76 g, 8.95 mmol), cyclopropyl boronic acid (1.0 g, 11.64 mmol), tricyclohexylphosphine (0.251 g, 0.89 mmol) and potassium phosphate (6.65 g, 31.26 mmol) in a mixture of toluene (40 ml) and water (2 ml) and stir the mixture for 10 minutes. Add palladium acetate (0.101 g, 0.45 mmol) and heat the mixture to 100° C. After 3 hours add more tricyclohexylphosphine (0.251 g, 0.89 mmol) and palladium acetate (0.101 g, 0.45 mmol). After an additional 3 hours at 100° C., add 20 ml of water and extract the mixture three times with 50 ml of ethyl acetate. Combine the organic layers, dry over sodium sulfate and concentrate. Purify the residue using flash chromatography and eluting with a linear gradient starting with 100% hexanes and going to 70% hexanes: 30% ethyl acetate to obtain 0.988 g of the title compound (6.24 mmol, 70% yield) as a clear yellow oil: Mass spectrum (m/e): 159(M+1).
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1 g
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0.251 g
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6.65 g
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40 mL
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2 mL
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0.101 g
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0.101 g
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70%

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